2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(5-nitrothiazol-2-yl)acetamide

• IUPAC Name: N-(5-nitro-1,3-thiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C12H8N4O6S2/c17-9(14-12-13-5-10(23-12)16(19)20)6-15-11(18)7-3-1-2-4-8(7)24(15,21)22/h1-5H,6H2,(H,13,14,17)
• InChI Key: GUVKQLZGXWXRCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C12H8N4O6S2
• Molecular Weight: 368.3 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(5-nitrothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H8N4O6S2 and its molecular weight is 368.34. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiviral Applications

Nitazoxanide, a compound with a similar nitrothiazolyl moiety, demonstrates extensive post-marketing experience, highlighting its broad spectrum of applications against various types of Gram-positive and Gram-negative bacteria, parasites, and certain viruses. This compound exhibits antiprotozoal, anthelmintic, and antiviral activities, making it a versatile agent in the treatment and management of infectious diseases. Its mechanism of action involves interference with the pyruvate-ferredoxin oxidoreductase (PFOR) enzyme, crucial in anaerobic energy metabolism, suggesting potential for compounds like 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(5-nitrothiazol-2-yl)acetamide in similar applications (Bharti et al., 2021).

Anticancer Potential

Research into thiophene analogues of carcinogens and their potential biological activities includes evaluation for anticancer properties. This area of study is significant for compounds with complex aromatic structures and functionalities similar to the compound , indicating a potential pathway for anticancer application through structural modification and evaluation (Ashby et al., 1978).

Neuroprotective Effects

The exploration of glutamate receptor antagonists for neuroprotection highlights the importance of chemical compounds in the treatment of neurological disorders. Research on NMDA receptors, a type of glutamate receptor, underscores the potential for compounds with specific functional groups to modulate neurotransmitter activity, offering insights into the development of neuroprotective therapies (Horak et al., 2014).